Cas no 2227891-91-8 ((1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol
• CAS No: 2227891-91-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5897031
• PubChem ID: 96808695
• Update Time: 2025-07-20

(1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol
• EN300-1811082
• 2227891-91-8

• Inchi： 1S/C11H12N2O/c12-7-11(14)10-6-5-8-3-1-2-4-9(8)13-10/h1-6,11,14H,7,12H2/t11-/m1/s1
• InChI Key： RFLZEZFRSSLLST-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol (CAS No. 2227891-91-8)

(1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol, identified by its CAS number 2227891-91-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a quinoline moiety linked to an ethanolamine backbone, making it a versatile building block for the development of novel therapeutic agents. The presence of the (1R) configuration underscores its stereochemical specificity, which is crucial in medicinal chemistry for achieving optimal pharmacological activity and selectivity.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied due to their ability to interact with various biological targets, such as enzymes and receptors. In particular, the substitution at the 2-position of the quinoline ring introduces unique chemical and biological properties, enabling the design of molecules with enhanced efficacy and reduced toxicity.

In recent years, there has been a surge in research focused on developing new derivatives of quinoline-based compounds for treating complex diseases. The compound (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol represents a promising candidate in this endeavor. Its structural features make it an attractive intermediate for synthesizing more complex molecules that can modulate key biological pathways involved in cancer progression, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The stereochemistry at the chiral center plays a pivotal role in determining the binding affinity and pharmacokinetic properties of drug candidates. By maintaining the (1R) configuration, researchers can fine-tune the interactions between the molecule and its biological target, leading to improved therapeutic outcomes.

Furthermore, the quinoline moiety in (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol offers opportunities for further functionalization. This flexibility allows chemists to explore diverse chemical space, enabling the creation of novel analogs with tailored properties. Such modifications can enhance solubility, metabolic stability, and bioavailability—critical factors for drug development.

Current research in this area highlights the compound's potential as a precursor for kinase inhibitors, which are widely used in oncology. Quinoline derivatives have shown efficacy against various kinases implicated in cancer signaling pathways. The amine group at position 2 provides a handle for further derivatization, allowing the design of molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

Another exciting application lies in its use as a scaffold for antiviral agents. The structural motif of quinoline has been leveraged to develop compounds that disrupt viral replication cycles. The specific arrangement of atoms in (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol may facilitate interactions with viral proteins or enzymes, offering a strategic approach to combat emerging infectious diseases.

The synthesis of this compound also exemplifies advances in asymmetric synthesis techniques. The stereoselective construction of the (1R) configuration underscores the importance of modern catalytic methods and chiral auxiliaries in pharmaceutical chemistry. These methodologies not only improve yield but also enhance purity, ensuring that subsequent applications are based on high-quality starting materials.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of quinoline derivatives to biological targets. These studies often rely on accurate molecular models derived from experimental data or high-level quantum mechanical calculations. The compound's structure provides valuable insights into how different substituents influence binding affinity and specificity.

In conclusion, (1R)-2-amino-1-(quinolin-2-yl)ethan-1-ol (CAS No. 2227891-91-8) is a multifaceted compound with significant implications for drug discovery and development. Its unique structural features, combined with its stereochemical precision, make it an invaluable asset in designing next-generation therapeutics. As research continues to uncover new applications for quinoline derivatives, this compound stands out as a cornerstone in medicinal chemistry innovation.